7-chloro-2-(4-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine

• Molecular Formula: C13H10Cl2N4
• Molecular Weight: 293.15 g/mol
• IUPAC Name: 7-chloro-2-(4-chlorophenyl)-3,4-dimethylpyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C13H10Cl2N4/c1-7-11-8(2)19(10-5-3-9(14)4-6-10)18-12(11)13(15)17-16-7/h3-6H,1-2H3
• InChI Key: SJSWZCYPEPKBPN-UHFFFAOYSA-N
• SMILES: CC1=C2C(=NN=C(C2=NN1C3=CC=C(C=C3)Cl)Cl)C

Description

7-chloro-2-(4-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine is a synthetic compound that belongs to the class of pyrazolopyridazines. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 7-chloro-2-(4-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine is not fully understood. However, it has been shown to inhibit the activity of various enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and neurodegeneration. It has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are involved in cell cycle regulation and gene expression. It also inhibits the activity of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), which is involved in inflammation and immune response. Furthermore, it has been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which is involved in energy homeostasis and neuroprotection.
Biochemical and Physiological Effects
7-chloro-2-(4-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2. It also inhibits angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth. Additionally, it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor alpha (TNF-α). It also has neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

7-chloro-2-(4-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine has several advantages and limitations for lab experiments. One advantage is that it is a well-established compound with a known synthesis method, making it easy to produce in large quantities. It also has a wide range of potential therapeutic applications, making it a versatile compound for various studies. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways. Additionally, it may have off-target effects on other enzymes and signaling pathways, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of 7-chloro-2-(4-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine. One direction is to further elucidate its mechanism of action and identify specific targets for its therapeutic applications. Another direction is to study its potential use in combination with other compounds for synergistic effects. Additionally, it may be studied for its use in drug delivery systems or as a probe for imaging studies. Finally, it may be studied for its potential use in veterinary medicine for the treatment of cancer and other diseases in animals.
Conclusion
7-chloro-2-(4-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine is a synthetic compound with potential therapeutic applications in various diseases. Its synthesis method has been well-established, and it has been extensively studied for its anti-cancer, anti-inflammatory, and neuroprotective properties. Its mechanism of action is not fully understood, but it has been shown to inhibit the activity of various enzymes and signaling pathways. It has several advantages and limitations for lab experiments, and there are several future directions for its study. Overall, 7-chloro-2-(4-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine is a promising compound for further research and development.

Synthesis Methods

The synthesis of 7-chloro-2-(4-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine involves the condensation of 4-chloroaniline with 3,4-dimethylpyrazole-5-carboxylic acid followed by cyclization with phosphoryl chloride. The resulting product is then treated with hydrazine hydrate to obtain the final compound. This synthesis method has been well-established and has been used in various studies to produce the compound in large quantities.

Scientific Research Applications

7-chloro-2-(4-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. It also has anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, it has been shown to have neuroprotective effects and has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.